Cas no 150054-94-7 (5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione)

• Product Name: 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione
• CAS No: 150054-94-7
• MF: C₁₆H₁₀BrClN₂O₂S
• MW: 409.684800624847
• MDL: MFCD00129376
• CID: 5170756
• Update Time: 2025-06-25

5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione Chemical and Physical Properties

Names and Identifiers

• 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione

• MDL： MFCD00129376
• Inchi： 1S/C16H10BrClN2O2S/c17-9-1-6-13-12(7-9)16(15(22)19-13)20(14(21)8-23-16)11-4-2-10(18)3-5-11/h1-7H,8H2,(H,19,22)
• InChI Key： RULPPAZRGRXNIW-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2=CC=C(Cl)C=C2)C21C1=C(NC2=O)C=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione

Introduction to 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS no. 150054-94-7, formally known as 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This spirocyclic structure, characterized by its unique arrangement of a thiazolidine ring fused with a 1H-indole moiety, has garnered significant attention in recent years due to its potential biological activities and structural versatility.

At the core of its appeal lies the presence of multiple pharmacophoric elements, including bromo and chloro substituents, which are known to modulate electronic properties and enhance binding affinity to biological targets. The spirocyclic core itself introduces rigidity to the molecule, facilitating precise interactions with protein receptors. This structural motif has been extensively explored in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies suggest that 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione exhibits strong potential as an inhibitor of kinases and other enzymes implicated in signal transduction pathways. These pathways are critical in regulating cellular processes such as proliferation, differentiation, and apoptosis.

In the realm of drug discovery, the synthesis of this compound has been optimized using state-of-the-art methodologies. Transition-metal-catalyzed reactions have played a pivotal role in constructing the spirocyclic framework efficiently. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and improve sustainability. Such innovations align with the broader industry trend toward environmentally conscious pharmaceutical development.

The biological evaluation of 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione has revealed promising results in preclinical studies. Specifically, it has demonstrated inhibitory activity against several kinases associated with tumor growth and metastasis. The bromo and chloro substituents appear to enhance binding affinity by interacting with hydrophobic pockets within the enzyme active sites. Furthermore, the indole moiety contributes to favorable pharmacokinetic properties, including solubility and metabolic stability.

One particularly intriguing aspect of this compound is its ability to modulate both central nervous system (CNS) receptors and peripheral enzyme targets. This dual-action profile makes it a candidate for treating conditions where central and peripheral mechanisms are interlinked. For instance, studies indicate that it may have therapeutic potential in managing neuroinflammatory diseases by targeting microglial activation pathways while simultaneously influencing neurotransmitter release.

The spirocyclic scaffold also offers opportunities for structural diversification through derivatization strategies. By introducing additional functional groups or altering substitution patterns, chemists can fine-tune the biological activity of 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione for specific therapeutic applications. Such modifications are often guided by structure-activity relationship (SAR) studies, which correlate molecular changes with functional outcomes.

From a synthetic chemistry perspective, the preparation of this compound exemplifies the art of multi-step organic synthesis. Key steps include cyclization reactions to form the spirocyclic core followed by selective halogenation at designated positions. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed throughout the synthesis to ensure high purity and structural integrity.

The pharmaceutical industry's interest in heterocyclic compounds like 5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione is driven by their diverse biological activities and synthetic accessibility. Researchers continue to explore novel derivatives as part of ongoing drug development pipelines aimed at addressing unmet medical needs across various therapeutic areas.

In conclusion,5'-bromo-3-(4-chlorophenyl)spiro[1,3-thiazolidine-2,3'-1H-indole]-2',4-dione (CAS no. 150054-94-7) stands out as a structurally complex yet biologically relevant compound with significant potential in modern medicine. Its unique features make it an attractive scaffold for further medicinal chemistry investigations aimed at discovering next-generation therapeutics capable of modulating complex disease pathways effectively.